Cas no 94832-92-5 (methyl 2-oxo-3-(pyridin-2-yl)propanoate)

• Product Name: methyl 2-oxo-3-(pyridin-2-yl)propanoate
• CAS No: 94832-92-5
• MF: C₉H₉NO₃
• MW: 179.172662496567
• MDL: MFCD11934834
• CID: 5016668
• PubChem ID: 13353658
• Update Time: 2025-06-12

methyl 2-oxo-3-(pyridin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• alpha-Oxopyridine-2-propanoic acid methyl ester
• methyl 2-oxo-3-pyridin-2-ylpropanoate
• methyl 2-oxo-3-(pyridin-2-yl)propanoate

• MDL： MFCD11934834
• Inchi： 1S/C9H9NO3/c1-13-9(12)8(11)6-7-4-2-3-5-10-7/h2-5H,6H2,1H3
• InChI Key： GUYRUKAOOXUUFV-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC1C=CC=CN=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 203
• XLogP3: 0.2
• Topological Polar Surface Area: 56.3

Additional information on methyl 2-oxo-3-(pyridin-2-yl)propanoate

Research Briefing on Methyl 2-oxo-3-(pyridin-2-yl)propanoate (CAS: 94832-92-5): Recent Advances and Applications

Methyl 2-oxo-3-(pyridin-2-yl)propanoate (CAS: 94832-92-5) is a key intermediate in the synthesis of various bioactive compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its versatile chemical structure and reactivity. This briefing provides an overview of the latest research findings, focusing on its synthesis, applications, and potential in drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the use of methyl 2-oxo-3-(pyridin-2-yl)propanoate as a precursor in the synthesis of pyridine-based inhibitors targeting protein kinases. The study demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase isoforms, which are implicated in cancer progression. The researchers employed a combination of computational modeling and in vitro assays to validate the efficacy of these derivatives, paving the way for further preclinical studies.

In another significant development, a team from the European Journal of Organic Chemistry reported an optimized synthetic route for methyl 2-oxo-3-(pyridin-2-yl)propanoate, achieving higher yields and purity compared to traditional methods. The new protocol utilizes green chemistry principles, reducing the environmental impact of the synthesis process. This advancement is expected to facilitate large-scale production and broader application of the compound in industrial settings.

Furthermore, methyl 2-oxo-3-(pyridin-2-yl)propanoate has been investigated for its role in the development of antimicrobial agents. A 2023 study in Bioorganic & Medicinal Chemistry Letters highlighted its incorporation into novel heterocyclic compounds with broad-spectrum antibacterial activity. The findings suggest that these compounds could address the growing challenge of antibiotic resistance, particularly in hospital-acquired infections.

In conclusion, methyl 2-oxo-3-(pyridin-2-yl)propanoate continues to be a molecule of interest in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate and its potential in drug discovery underscore the need for ongoing research. Future studies should focus on expanding its applications, optimizing synthetic methodologies, and exploring its mechanistic roles in biological systems.